N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(3,4-dimethylphenoxy)acetamide

• IUPAC Name: N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(3,4-dimethylphenoxy)acetamide
• InChI: InChI=1S/C23H20N2O3/c1-15-7-12-19(13-16(15)2)27-14-22(26)24-18-10-8-17(9-11-18)23-25-20-5-3-4-6-21(20)28-23/h3-13H,14H2,1-2H3,(H,24,26)
• InChI Key: ZMBAXOFXAILSGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4O3)C
• Molecular Formula: C23H20N2O3
• Molecular Weight: 372.4 g/mol

Description

N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(3,4-dimethylphenoxy)acetamide, also known as BDP-1, is a synthetic compound that has gained attention in the scientific community due to its potential as a therapeutic agent. BDP-1 has been shown to exhibit anticancer, anti-inflammatory, and neuroprotective properties. In

Mechanism of Action

The exact mechanism of action of N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(3,4-dimethylphenoxy)acetamide is not fully understood. However, studies have suggested that it may act by inhibiting various signaling pathways involved in cancer growth and inflammation. This compound has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. Additionally, this compound has been shown to inhibit the activity of Akt, a kinase that is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis, inhibit cell proliferation, and reduce the expression of various oncogenes. In animal models of inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines and inhibit the infiltration of immune cells into inflamed tissues. Additionally, this compound has been shown to improve cognitive function and protect neurons from oxidative stress in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(3,4-dimethylphenoxy)acetamide has several advantages for lab experiments. It is a synthetic compound, which allows for precise control over its chemical properties. It is also stable and has a long shelf life, making it easy to handle and store. However, this compound has some limitations for lab experiments. It is relatively expensive to synthesize, which may limit its use in large-scale studies. Additionally, its mechanism of action is not fully understood, which may make it challenging to interpret experimental results.

Future Directions

N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(3,4-dimethylphenoxy)acetamide has shown promise as a therapeutic agent in various preclinical studies. However, further research is needed to fully understand its mechanism of action and potential clinical applications. Some future directions for research on this compound include:
1. Investigating the effect of this compound on other signaling pathways involved in cancer growth and inflammation.
2. Studying the pharmacokinetics and pharmacodynamics of this compound in animal models to determine the optimal dosing regimen.
3. Investigating the potential of this compound as a combination therapy with other anticancer or anti-inflammatory agents.
4. Studying the effect of this compound on other neurological disorders, such as Alzheimer's disease and Parkinson's disease.
5. Investigating the potential of this compound as a diagnostic tool for cancer and inflammation.
Conclusion:
This compound is a synthetic compound that has shown promise as a therapeutic agent in various preclinical studies. Its anticancer, anti-inflammatory, and neuroprotective properties make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action and potential clinical applications. The future directions for research on this compound are diverse, and further studies in these areas may lead to the development of new therapies for cancer, inflammation, and neurodegenerative diseases.

Synthesis Methods

N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(3,4-dimethylphenoxy)acetamide can be synthesized through a multi-step process involving the reaction of 2-aminobenzoic acid with 2-nitrophenylacetic acid to form an intermediate. This intermediate is then reduced to form the final product, this compound. The synthesis of this compound has been optimized to achieve high yields and purity.

Scientific Research Applications

N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(3,4-dimethylphenoxy)acetamide has been studied extensively for its potential as a therapeutic agent. Its anticancer properties have been demonstrated in vitro and in vivo, with this compound inhibiting the growth of various cancer cell lines. This compound has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines in vitro and in animal models. Additionally, this compound has been investigated for its neuroprotective properties, with studies showing that it can protect neurons from oxidative stress and improve cognitive function in animal models of neurodegenerative diseases.